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Compound of Interest

Compound Name: Sodium selenosulfate

CAS No.: 25468-09-1

Cat. No.: B1249709

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: Sodium selenosulfate (Na₂SeSO₃) is a highly reactive, water-soluble inorganic

selenium compound valued primarily as a versatile selenium precursor. Despite its utility in

chemical synthesis and its emerging biological significance, it is notably unstable, typically

prepared fresh as an aqueous solution for immediate use. This document provides a

comprehensive overview of the physicochemical properties of sodium selenosulfate,

including its synthesis, stability, reactivity, and spectral characteristics. It details experimental

protocols for its preparation and analysis and illustrates key chemical and biological pathways.

Core Physicochemical Properties
Sodium selenosulfate is an analogue of sodium thiosulfate where a sulfur atom is replaced by

selenium. Its properties are dominated by the labile selenium atom, making it a potent donor of

selenium in its neutral (Se⁰) or reduced (Se²⁻) state.
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The core physical and chemical characteristics of sodium selenosulfate are summarized in

the table below. It is important to note that the compound is typically not isolated as a stable

solid, and its properties are primarily characterized in aqueous solutions.

Property Value / Description Citation(s)

Chemical Formula Na₂SeSO₃ [1]

Molecular Weight 205.02 g/mol [1]

Appearance

Colorless solid (unstable);

typically handled as a colorless

aqueous solution.

[2]

Solubility

Readily soluble in water.

Specific quantitative data (

g/100 mL) is not widely

reported.

[3]

Stability

Unstable as a solid. Aqueous

solution stability is highly pH-

dependent.

[4]

Stability and Decomposition in Aqueous Solution
The utility of sodium selenosulfate is intrinsically linked to its controlled decomposition, which

is governed by the pH of the solution.

Acidic Conditions (pH < 7): Undergoes rapid decomposition to precipitate elemental

selenium (Se⁰) in its red, amorphous form.[3]

Neutral Conditions: Moderately stable, but will slowly decompose.

Alkaline Conditions (pH > 9): Decomposes to release selenide ions (Se²⁻). This reactivity is

harnessed for the synthesis of metal selenide nanomaterials. The rate of decomposition

increases with increasing pH.[3][5] Buffered solutions, particularly in the pH range of 8-10,

can enhance stability for storage and handling.[3]
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The pH-dependent decomposition pathways are crucial for controlling its function as a

selenium precursor.
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Diagram 1: pH-Dependent Decomposition of Selenosulfate
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Diagram 2: Synthetic Applications Workflow
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Diagram 3: Proposed Metabolic Fate of Sodium Selenosulfate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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